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Compound of Interest

Compound Name:
4,5-Dichloro-6-

(methylthio)pyrimidine

Cat. No.: B13079971

Get Quote

Pyrimidine and its derivatives are cornerstone heterocyclic compounds in medicinal chemistry,

primarily because they are integral components of nucleic acids (cytosine, thymine, and uracil).

[1] This inherent biological relevance makes the pyrimidine scaffold a "privileged structure" in

drug discovery, capable of interacting with a wide range of biological targets through hydrogen

bonding and π-π stacking interactions.[1][2] The introduction of halogen and methylthio

substituents onto the pyrimidine ring, as seen in 4,6-dichloro-2-(methylthio)pyrimidine, creates

a highly versatile building block for synthesizing a diverse array of biologically active molecules.

[3][4][5] These modifications significantly influence the molecule's reactivity and

pharmacokinetic properties, making it a valuable precursor in the development of novel

therapeutics.[2][6]

Physicochemical and Spectroscopic Properties of
4,6-dichloro-2-(methylthio)pyrimidine
A thorough understanding of the physicochemical properties of 4,6-dichloro-2-

(methylthio)pyrimidine is essential for its effective use in synthesis and drug design.
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Property Value Source

Molecular Formula C₅H₄Cl₂N₂S [7][8]

Molecular Weight 195.07 g/mol [7][9]

CAS Number 6299-25-8 [7]

Appearance Yellow to orange solid [9]

Melting Point 38-42 °C

Boiling Point 135-136 °C at 14 mmHg

Flash Point 110 °C (closed cup)

Spectroscopic Data
Spectroscopic analysis is critical for the structural confirmation of 4,6-dichloro-2-

(methylthio)pyrimidine.

¹H NMR: The proton NMR spectrum is consistent with the chemical structure, showing a

characteristic signal for the methyl group protons.[8][9]

Mass Spectrometry: Electron ionization mass spectrometry provides key fragmentation

patterns for structural elucidation.[7][8]

Infrared (IR) Spectroscopy: The IR spectrum reveals characteristic absorption bands for the

various functional groups present in the molecule.[8]

UV-VIS Spectroscopy: UV-Visible spectroscopy can be used to study the electronic

transitions within the molecule.[8]

Synthesis and Reactivity: A Chemist's Perspective
The synthesis of substituted pyrimidines is a well-established field, with numerous methods

available.[4] The reactivity of 4,6-dichloro-2-(methylthio)pyrimidine is dominated by the two

chlorine atoms, which are susceptible to nucleophilic substitution.
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While a specific, detailed synthesis for 4,6-dichloro-2-(methylthio)pyrimidine was not found in

the provided search results, a general approach for synthesizing substituted pyrimidines

involves the condensation of a three-carbon compound with a compound containing an

amidine structure.[4] For thiopyrimidines, thiourea or its S-derivatives are common starting

materials.[2][4]

Starting Materials
(e.g., Thiourea, Dicarbonyl Compound) Cyclocondensation Chlorination Methylthiolation 4,6-dichloro-2-(methylthio)pyrimidine

Click to download full resolution via product page

Caption: Generalized synthetic workflow for substituted thiopyrimidines.

Key Reactions
The chlorine atoms at the 4 and 6 positions are excellent leaving groups, making them prime

sites for nucleophilic aromatic substitution. This reactivity allows for the introduction of a wide

variety of functional groups, leading to the synthesis of diverse pyrimidine derivatives. For

instance, 4,6-dichloro-2-(methylthio)pyrimidine reacts with sodium ethoxide to yield 4-chloro-6-

ethoxy-2-(methylthio)pyrimidine.[10] It can also be a starting material for more complex

molecules, such as 4,5,6-trichloropyrimidine-2-carbonitrile, through a multi-step synthesis.[11]

Analytical Characterization
Accurate analytical characterization is crucial to confirm the identity and purity of 4,6-dichloro-2-

(methylthio)pyrimidine.

Chromatographic Methods
High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the

purity of pyrimidine derivatives.[9] Reverse-phase HPLC, using columns like C18, with a mobile

phase of acetonitrile and water, often with an acid modifier like phosphoric or formic acid, is

effective for separating chlorinated pyrimidines.[12][13]
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As mentioned in Section 2.2, a combination of NMR, mass spectrometry, and IR spectroscopy

is typically employed for unambiguous structural confirmation.[8][14]

Biological Activity and Applications in Drug
Discovery
The pyrimidine scaffold is a prolific source of therapeutic agents with a broad spectrum of

biological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory

properties.[3][4][5][15][16]

Anticancer Potential
Many pyrimidine derivatives exert their anticancer effects by mimicking natural nucleosides and

interfering with DNA synthesis or by acting as kinase inhibitors.[1][6] The structural flexibility of

the pyrimidine ring allows for substitutions that can be fine-tuned to target specific enzymes or

receptors involved in cancer progression.[1]

Antimicrobial and Antiviral Activity
Pyrimidine-based drugs have shown efficacy against various microbial and viral infections.[2]

[16] For example, some pyrimidine derivatives function as antifolate agents, inhibiting

dihydrofolate reductase, an enzyme essential for microbial survival.[4]

Safety, Handling, and Disposal
Chlorinated organic compounds require careful handling due to their potential toxicity and

environmental impact.[17][18]

Personal Protective Equipment (PPE)
When handling 4,6-dichloro-2-(methylthio)pyrimidine, it is imperative to use appropriate PPE to

minimize exposure.[17][18]

Eye and Face Protection: Chemical splash goggles are mandatory. A face shield should be

worn when there is a significant risk of splashing.[17]

Skin Protection: Disposable nitrile gloves are suitable for short-term contact. For prolonged

handling, more resistant gloves like neoprene or butyl rubber should be considered. A lab

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/80531
https://pubmed.ncbi.nlm.nih.gov/30284980/
https://gsconlinepress.com/journals/gscarr/sites/default/files/GSCARR-2024-0248.pdf
https://wjarr.com/sites/default/files/WJARR-2022-0689.pdf
https://www.benthamdirect.com/content/journals/coc/10.2174/0113852728266665231101112129
https://www.eurekaselect.com/article/136536
https://www.researchgate.net/publication/386545799_Current_Advances_in_Synthesis_and_Therapeutic_Applications_of_Pyrimidine_Review_Article
https://www.ijsat.org/papers/2025/2/5382.pdf
https://www.orientjchem.org/vol42no1/design-synthesis-and-anticancer-evaluation-of-pyrimidine-based-derivatives/
https://www.ijsat.org/papers/2025/2/5382.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10820437/
https://www.researchgate.net/publication/386545799_Current_Advances_in_Synthesis_and_Therapeutic_Applications_of_Pyrimidine_Review_Article
https://wjarr.com/sites/default/files/WJARR-2022-0689.pdf
https://pdf.benchchem.com/1427/Navigating_the_Chemistry_of_Chlorinated_Pyrimidines_A_Technical_Guide_to_Safe_Handling_and_Application.pdf
https://pdf.benchchem.com/1199/Safe_Disposal_of_5_1_Chlorovinyl_2_4_dichloropyrimidine_A_Guide_for_Laboratory_Professionals.pdf
https://pdf.benchchem.com/1427/Navigating_the_Chemistry_of_Chlorinated_Pyrimidines_A_Technical_Guide_to_Safe_Handling_and_Application.pdf
https://pdf.benchchem.com/1199/Safe_Disposal_of_5_1_Chlorovinyl_2_4_dichloropyrimidine_A_Guide_for_Laboratory_Professionals.pdf
https://pdf.benchchem.com/1427/Navigating_the_Chemistry_of_Chlorinated_Pyrimidines_A_Technical_Guide_to_Safe_Handling_and_Application.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13079971?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


coat and closed-toe shoes are also required.[17]

Respiratory Protection: All work should be conducted in a certified chemical fume hood to

prevent inhalation of dust or vapors.[17][19]

Handling Chlorinated Pyrimidine

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat) Work in a Fume Hood Emergency Procedures

(Eyewash, Safety Shower)

Store in a Cool, Dry,
Well-Ventilated Area

Dispose as Hazardous Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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and industry.
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